Cas no 327602-41-5 (1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, methyl ester)

• Product Name: 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, methyl ester
• CAS No: 327602-41-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 2822223
• Update Time: 2023-08-07

1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, methyl ester

• Inchi： 1S/C11H15NO4/c1-16-11(15)5-3-2-4-8-12-9(13)6-7-10(12)14/h6-7H,2-5,8H2,1H3
• InChI Key： PRJFISFMYWMXNT-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCN1C(C=CC1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 304
• XLogP3: 1.5
• Topological Polar Surface Area: 63.7